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Compound of Interest

Compound Name: UMB-32

Cat. No.: B15569035

Disclaimer: The information regarding a specific compound designated as "UMB-32" is not
readily available in public chemical databases. While a compound with the abbreviation "UMB"
has been identified, its direct correspondence to "UMB-32" and a specific CAS number could
not be definitively established. This guide compiles the available information on the identified
"UMB" compound and provides a general overview of the synthesis of related chemical
structures. The lack of a specific CAS number significantly limits the retrieval of detailed
experimental protocols, in-depth mechanism of action, and specific signaling pathways.

Compound Identification

Initial searches identified a compound abbreviated as "UMB" with the following characteristics:

Property Value

INy2Z-methy-{N}4-(3-oxidanylcyclobutyl)-6-

Systematic Name . . ;
(phenylmethyl)pyridine-2,4-dicarboxamide

Molecular Formula C19H21N303
Molecular Weight 339.388 g/mol
CAS Number Not Found

The absence of a CAS (Chemical Abstracts Service) Registry Number, a unique identifier for
chemical substances, presents a significant challenge in sourcing detailed and verified
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technical data for this specific molecule.

Synthesis of Related Pyridine-2,4-dicarboxamide
Derivatives

While a specific synthesis protocol for the aforementioned "UMB" compound was not found,
general methods for the synthesis of pyridine-dicarboxamide derivatives are documented.
These approaches can provide a foundational understanding for researchers in drug
development.

One common method involves the reaction of a pyridine-dicarboxylic acid with an appropriate
amine in the presence of a coupling agent. The synthesis of carboxamides of nitrogen-
containing aromatic heterocyclic compounds can also be achieved by reacting the
corresponding N-heterocyclic compounds with formamide in the presence of peroxodisulfuric

acid or a peroxodisulfate[1].

A generalized workflow for the synthesis of such derivatives could be conceptualized as

follows:
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UMB-32 In Vitro Assays Cell-Based Assays Mechanism of Action Studies In Vivo Models Pharmacokinetics & Clinical Trials
(e.g., Enzyme inhibition, Receptor binding) (e.g., Cytotoxicity, Proliferation) (e.g., Western blot, gPCR) (e.g., Animal disease models) Pharmacodynamics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569035#umb-32-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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